1-(Furan-3-ylmethyl)-3-(4-methoxybenzyl)-1-(2-(thiophen-2-yl)ethyl)urea

• IUPAC Name: 1-(furan-3-ylmethyl)-3-[(4-methoxyphenyl)methyl]-1-(2-thiophen-2-ylethyl)urea
• InChI: InChI=1S/C20H22N2O3S/c1-24-18-6-4-16(5-7-18)13-21-20(23)22(14-17-9-11-25-15-17)10-8-19-3-2-12-26-19/h2-7,9,11-12,15H,8,10,13-14H2,1H3,(H,21,23)
• InChI Key: KTTHGELGINYFQV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)N(CCC2=CC=CS2)CC3=COC=C3
• Molecular Formula: C20H22N2O3S
• Molecular Weight: 370.5 g/mol

Description

1-(Furan-3-ylmethyl)-3-(4-methoxybenzyl)-1-(2-(thiophen-2-yl)ethyl)urea, also known as FMU, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been involved in the synthesis of novel pyridine and naphthyridine derivatives, showcasing its utility in generating complex heterocyclic structures with potential for various applications, including medicinal chemistry (Abdelrazek et al., 2010).
• Another study detailed the synthesis of urea derivatives like the given compound, highlighting its role in producing compounds with potential anticancer and antiangiogenic activities (Romagnoli et al., 2015).

Biological Activities

• Research on furan derivatives, including compounds similar to the given urea derivative, has shown significant biological activities. For example, studies on derivatives of furan have demonstrated potential as bioreductively activated pro-drug systems, which could be leveraged for targeted drug delivery in hypoxic solid tumors (Berry et al., 1997).
• Some derivatives have shown promising results in DNA topoisomerase I and II inhibition assays, suggesting their utility in developing new cancer therapies (Lee et al., 2007).

Material Science Applications

• Furan-containing compounds have been explored for applications in material science, such as in the synthesis of cross-linked poly(ether-urethanes) with potential for creating thermally reversible materials (Găină et al., 2013).

Drug Development and Pharmacokinetics

• The compound and its derivatives have been investigated for their pharmacokinetic properties, including metabolite determination in human urine, which is crucial for the development of safe and effective drugs (Zaitsu et al., 2009).